Cas no 540503-13-7 (7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide
• CAS No: 540503-13-7
• MF: C₁₉H₁₈N₆O₃
• MW: 378.38462305069
• CID: 6593647
• Update Time: 2025-05-21

7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide
• 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide
• Tetrazolo[1,5-a]pyrimidine-6-carboxamide, 1,7-dihydro-7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-

• Inchi： 1S/C19H18N6O3/c1-11-16(18(27)21-14-8-3-4-9-15(14)28-2)17(12-6-5-7-13(26)10-12)25-19(20-11)22-23-24-25/h3-10,17,26H,1-2H3,(H,21,27)(H,20,22,24)
• InChI Key： DWMFGINZMSZSMB-UHFFFAOYSA-N
• SMILES： C12N=NNN1C(C1=CC=CC(O)=C1)C(C(NC1=CC=CC=C1OC)=O)=C(C)N=2

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 9.63±0.10(Predicted)

Additional information on 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide

Comprehensive Analysis of 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide (CAS No. 540503-13-7)

The compound 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide (CAS No. 540503-13-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate tetrazolo-pyrimidine core, which is functionalized with hydroxyphenyl and methoxyphenyl groups. This combination of moieties suggests potential applications in drug discovery, particularly in targeting enzymes or receptors involved in inflammatory and metabolic pathways.

Recent studies highlight the growing interest in tetrazolo-pyrimidine derivatives due to their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of the hydroxyphenyl group in this compound may enhance its solubility and bioavailability, making it a promising candidate for further pharmacological evaluation. Researchers are particularly intrigued by its potential role in modulating kinase inhibitors, a hot topic in oncology and autoimmune disease research.

From a synthetic chemistry perspective, the carboxamide functionality in 540503-13-7 offers versatile reactivity for further derivatization. This feature aligns with current trends in fragment-based drug design, where small molecular fragments are optimized for target binding. The compound's methoxyphenyl substituent could contribute to improved blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug development—a subject frequently searched in academic and pharmaceutical circles.

The structural complexity of 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide presents interesting challenges for analytical characterization. Advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are essential for verifying its purity and conformation. These methods are commonly searched by quality control professionals and medicinal chemists working with similar heterocyclic compounds.

In the context of green chemistry initiatives, the synthetic route to CAS 540503-13-7 warrants evaluation for atom economy and waste reduction. The pharmaceutical industry's shift toward sustainable practices makes this aspect particularly relevant to current discussions about environmentally friendly synthesis. The compound's tetrazolo ring system might offer opportunities for catalytic transformations that minimize hazardous byproducts.

Patent literature reveals growing interest in tetrazolo[1,5-a]pyrimidine scaffolds as privileged structures in medicinal chemistry. The specific substitution pattern of 540503-13-7—with its 3-hydroxyphenyl at position 7 and 2-methoxyphenyl carboxamide at position 6—represents a novel variation that could exhibit unique target selectivity. This molecular architecture aligns with current drug discovery paradigms emphasizing selective protein modulation, a frequently searched term in computational chemistry forums.

Physicochemical property prediction for 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide suggests moderate lipophilicity, balanced by its polar carboxamide and hydroxyl groups. Such properties are crucial for drug-likeness assessments—a common search topic among pharmaceutical scientists using tools like the Lipinski rule of five. The compound's molecular weight and hydrogen bond donor/acceptor count place it within desirable ranges for oral bioavailability.

The 1,2,3,4-tetrazolo[1,5-a]pyrimidine core represents an under explored heterocyclic system in comparison to more common purine or pyrimidine analogs. This novelty factor makes CAS 540503-13-7 particularly interesting for researchers investigating new chemical entities (NCEs) in hit-to-lead optimization programs. The compound's structural features may offer patentability advantages in competitive therapeutic areas.

Stability studies of similar tetrazolo-pyrimidine carboxamides indicate that proper storage conditions (typically controlled room temperature, protected from light and moisture) are essential for maintaining compound integrity. These practical considerations are frequently searched by laboratory technicians and compound management specialists working with sensitive heterocyclic molecules.

In conclusion, 7-(3-hydroxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide represents a fascinating case study in modern medicinal chemistry. Its unique structural features, combined with current research trends in targeted therapeutics and heterocyclic drug design, position it as a compound worthy of further investigation across multiple disciplines of pharmaceutical science.